Cas no 923062-04-8 (3-ethyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-ethyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 923062-04-8
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 5710696
• PubChem ID: 7584369
• Update Time: 2025-05-20

3-ethyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1591990
• 923062-04-8
• 3-ethyl-N-methyltriazolo[4,5-d]pyrimidin-7-amine
• 3-ethyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C7H10N6/c1-3-13-7-5(11-12-13)6(8-2)9-4-10-7/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key： SMJYSYSLVFKVLK-UHFFFAOYSA-N
• SMILES： N1(CC)C2C(=C(N=CN=2)NC)N=N1

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-ethyl-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Recent Advances in the Study of 3-ethyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS: 923062-04-8)

The compound 3-ethyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS: 923062-04-8) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This heterocyclic compound belongs to the triazolopyrimidine class, which has demonstrated significant potential in targeting various disease pathways. Recent studies have focused on its structural optimization and biological evaluation, revealing novel therapeutic applications.

Structural analysis indicates that the compound's unique triazolopyrimidine core provides excellent binding affinity to ATP pockets of multiple kinases. The ethyl and methyl substituents at the 3- and 7-positions respectively contribute to both the compound's pharmacokinetic properties and target selectivity. Molecular docking studies published in 2023 have shown remarkable interactions with residues in the active sites of several clinically relevant kinases, suggesting potential applications in oncology and inflammatory diseases.

Recent pharmacological evaluations (2022-2023) have demonstrated that derivatives of 923062-04-8 exhibit potent inhibitory activity against a spectrum of kinases, including JAK family members and certain receptor tyrosine kinases. In particular, one study reported IC50 values in the low nanomolar range for JAK2 inhibition, with excellent selectivity over other kinase families. These findings position this compound class as a valuable starting point for developing next-generation kinase inhibitors with improved specificity profiles.

The synthetic accessibility of 3-ethyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has been significantly improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthetic route that addresses previous challenges in regioselectivity and purification. This development is particularly important for facilitating structure-activity relationship studies and potential scale-up for preclinical development.

Current research directions include the exploration of this scaffold in PROTAC (proteolysis targeting chimera) design and combination therapies. Preliminary results from cell-based assays suggest that 923062-04-8 derivatives may serve as effective warheads for targeted protein degradation, opening new avenues for drug discovery in challenging therapeutic areas where traditional inhibition approaches have shown limitations.

While the therapeutic potential is significant, recent pharmacokinetic studies have identified areas requiring optimization, particularly regarding metabolic stability and oral bioavailability. Several research groups are actively working on structural modifications to address these challenges while maintaining the compound's favorable target engagement properties.

The growing body of research on 3-ethyl-N-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine and its derivatives underscores its importance as a versatile scaffold in medicinal chemistry. With multiple research programs currently investigating its applications across different therapeutic areas, this compound class is expected to yield several clinical candidates in the coming years, particularly in oncology and autoimmune disease indications.